1-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one

• IUPAC Name: 3-(1H-indol-3-yl)-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C23H22N4O2/c28-22(11-10-17-12-24-21-9-5-4-8-18(17)21)27-13-19(16-6-2-1-3-7-16)20(14-27)23-25-15-29-26-23/h1-9,12,15,19-20,24H,10-11,13-14H2
• InChI Key: DSSBOCLVBQNLDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C(=O)CCC2=CNC3=CC=CC=C32)C4=NOC=N4)C5=CC=CC=C5
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

1-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.455. The purity is usually 95%.
BenchChem offers high-quality 1-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Indole and Oxadiazole Derivatives

Novel Indole-Based Oxadiazole Scaffolds

Research has led to the synthesis of novel indole-based hybrid oxadiazole scaffolds showing potent urease inhibitory activity. These compounds were designed through a multi-step synthetic route involving indole derivatives, showcasing their potential as therapeutic agents in drug design programs (Nazir et al., 2018).

Anti-inflammatory and Analgesic Activities

Another study focused on the design, synthesis, and pharmacological evaluation of oxadiazolyl-2-oxoindolinylidene propane hydrazides. These compounds were found to possess significant anti-inflammatory and analgesic properties, underscoring the therapeutic potential of oxadiazole derivatives in pain and inflammation management (Kerzare et al., 2016).

Polymeric Applications

The incorporation of 1,3,4-oxadiazole units into polymers was explored, resulting in materials with good thermal stability and potential for various industrial applications. Such polymers demonstrate the versatility of oxadiazole-containing compounds beyond biological activity, extending to materials science (Rahmani & Mahani, 2015).

Antimicrobial and Anticancer Agents

Further studies have synthesized Schiff base indolyl-1,3,4-oxadiazole derivatives, which exhibited efficient antimicrobial, antioxidant, antituberculosis, and anticancer activities. These findings highlight the broad spectrum of biological activities exhibited by compounds featuring indole and oxadiazole rings, suggesting their potential utility in treating various diseases and conditions (Verma et al., 2019).